Cas no 1461868-81-4 (1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine)

1-(3,4-Difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine is a fluorinated amine derivative featuring a pyrrolidine substituent, which enhances its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of difluorophenyl and methyl groups contributes to its steric and electronic properties, making it suitable for applications requiring selective binding or reactivity. The pyrrolidine moiety may improve solubility and bioavailability, while the amine functionality allows for further derivatization. This compound is of particular interest in medicinal chemistry for the development of CNS-active agents or enzyme inhibitors due to its structural resemblance to pharmacologically relevant scaffolds. Its synthetic flexibility and stability under standard conditions make it a valuable building block for research and industrial applications.

1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine structure

1461868-81-4 structure

Product Name:1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine

CAS No:1461868-81-4

MF:C₁₄H₂₀F₂N₂

MW:254.318810462952

CID:5180363

PubChem ID:75356155

Update Time:2025-05-21

1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-Pyrrolidineethanamine, α-(3,4-difluorophenyl)-β,β-dimethyl-
- 1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine
- Inchi： 1S/C14H20F2N2/c1-14(2,18-7-3-4-8-18)13(17)10-5-6-11(15)12(16)9-10/h5-6,9,13H,3-4,7-8,17H2,1-2H3
- InChI Key： WJXRTQWHUVATOZ-UHFFFAOYSA-N
- SMILES： C(N1CCCC1)(C)(C)C(C1C=CC(F)=C(F)C=1)N

1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-150870-0.05g	1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine	1461868-81-4	95%	0.05g	$315.0	2023-06-05
Enamine	EN300-150870-0.1g	1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine	1461868-81-4	95%	0.1g	$470.0	2023-06-05
Enamine	EN300-150870-0.25g	1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine	1461868-81-4	95%	0.25g	$672.0	2023-06-05
Enamine	EN300-150870-0.5g	1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine	1461868-81-4	95%	0.5g	$1058.0	2023-06-05
Enamine	EN300-150870-1.0g	1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine	1461868-81-4	95%	1g	$1357.0	2023-06-05
Enamine	EN300-150870-2.5g	1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine	1461868-81-4	95%	2.5g	$2660.0	2023-06-05
Enamine	EN300-150870-5.0g	1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine	1461868-81-4	95%	5g	$3935.0	2023-06-05
Enamine	EN300-150870-10.0g	1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine	1461868-81-4	95%	10g	$5837.0	2023-06-05
1PlusChem	1P01AFD1-50mg	1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine	1461868-81-4	95%	50mg	$452.00	2024-06-20
1PlusChem	1P01AFD1-100mg	1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine	1461868-81-4	95%	100mg	$643.00	2024-06-20

1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

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Additional information on 1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine

Comprehensive Overview of 1-(3,4-Difluorophenyl)-2-Methyl-2-(Pyrrolidin-1-yl)Propan-1-Amine (CAS No. 1461868-81-4)

1-(3,4-Difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine, with the CAS number 1461868-81-4, is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of substituted phenethylamines, which are known for their diverse biological activities. The presence of a difluorophenyl moiety and a pyrrolidine ring in its structure makes it a unique candidate for studying receptor interactions and metabolic pathways.

In recent years, researchers have focused on the potential applications of 1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine in central nervous system (CNS) drug development. Its structural features suggest possible interactions with neurotransmitter systems, such as dopamine and serotonin receptors, which are critical targets for treating neurological disorders. The compound's fluorinated aromatic ring enhances its metabolic stability, a property highly sought after in modern medicinal chemistry.

The synthesis of CAS 1461868-81-4 involves multi-step organic reactions, including alkylation and amination processes. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure its purity and structural integrity. These methods align with the growing demand for high-purity research chemicals in academic and industrial laboratories.

One of the trending topics in the scientific community is the exploration of fluorinated compounds for their enhanced bioavailability and selectivity. 1-(3,4-Difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine fits into this category, as the difluorophenyl group can influence its pharmacokinetic properties. Researchers are particularly interested in how this compound compares to non-fluorinated analogs in terms of blood-brain barrier penetration and receptor binding affinity.

Another area of interest is the compound's potential role in neuroprotection and cognitive enhancement. With the rising prevalence of neurodegenerative diseases, such as Alzheimer's and Parkinson's, scientists are investigating whether CAS 1461868-81-4 could serve as a scaffold for developing novel therapeutics. Its pyrrolidine component, commonly found in nootropic agents, further supports this hypothesis.

From a commercial perspective, the demand for 1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine is driven by its use in preclinical studies and drug discovery programs. Suppliers often highlight its high purity grade and custom synthesis options to cater to the needs of research institutions. The compound's CAS registry number (1461868-81-4) ensures traceability and compliance with regulatory standards, a key consideration for laboratories worldwide.

In conclusion, 1-(3,4-difluorophenyl)-2-methyl-2-(pyrrolidin-1-yl)propan-1-amine represents a promising candidate for advancing our understanding of fluorinated bioactive molecules. Its unique structural attributes and potential applications in CNS research make it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound may pave the way for innovative therapeutic strategies in the years to come.